Cas no 368429-69-0 (4-amino-1-benzyl-pyrrolidin-2-one)

368429-69-0 structure
Product name:4-amino-1-benzyl-pyrrolidin-2-one
4-amino-1-benzyl-pyrrolidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 4-Amino-1-benzylpyrrolidin-2-one
- 4-amino-1-benzylpyrrolidin-2-one(SALTDATA: HCl)
- 4-amino-1-benzyl-pyrrolidin-2-one
- SB17703
- SB17702
- (4R)-4-amino-1-benzylpyrrolidin-2-one
- EN300-58098
- ALBB-004700
- MB08337
- 906750-12-7
- 791568-49-5
- SCHEMBL11021735
- AKOS000345197
- DTXSID90462613
- (4S)-4-amino-1-benzylpyrrolidin-2-one
- AKOS016050331
- 368429-69-0
-
- MDL: MFCD09971803
- Inchi: InChI=1S/C11H14N2O/c12-10-6-11(14)13(8-10)7-9-4-2-1-3-5-9/h1-5,10H,6-8,12H2
- InChI Key: ZBULGGJXBMLOKD-UHFFFAOYSA-N
- SMILES: C1=CC=C(C=C1)CN2CC(CC2=O)N
Computed Properties
- Exact Mass: 190.110613g/mol
- Surface Charge: 0
- XLogP3: 0.1
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 2
- Monoisotopic Mass: 190.110613g/mol
- Monoisotopic Mass: 190.110613g/mol
- Topological Polar Surface Area: 46.3Ų
- Heavy Atom Count: 14
- Complexity: 211
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
Experimental Properties
- Density: 1.173±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 379.545 ℃ at 760 mmHg
- Solubility: Slightly soluble (14 g/l) (25 º C),
4-amino-1-benzyl-pyrrolidin-2-one Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
CHENG DOU FEI BO YI YAO Technology Co., Ltd. | MY1510-10g |
4-amino-1-benzylpyrrolidin-2-one |
368429-69-0 | 95% | 10g |
$608 | 2023-09-07 | |
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 75R0285-500mg |
4-Amino-1-benzyl-pyrrolidin-2-one |
368429-69-0 | 97% | 500mg |
¥769.47 | 2025-01-20 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB06410-25G |
4-amino-1-benzyl-pyrrolidin-2-one |
368429-69-0 | 95% | 25g |
¥ 6,270.00 | 2023-04-13 | |
eNovation Chemicals LLC | Y0977255-5g |
4-amino-1-benzylpyrrolidin-2-one |
368429-69-0 | 95% | 5g |
$995 | 2024-08-03 | |
Chemenu | CM115563-5g |
4-amino-1-benzylpyrrolidin-2-one |
368429-69-0 | 95% | 5g |
$496 | 2021-08-06 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB06410-50G |
4-amino-1-benzyl-pyrrolidin-2-one |
368429-69-0 | 95% | 50g |
¥ 10,032.00 | 2023-04-13 | |
Enamine | EN300-58098-1.0g |
4-amino-1-benzylpyrrolidin-2-one |
368429-69-0 | 75% | 1.0g |
$83.0 | 2023-02-09 | |
Enamine | EN300-58098-5.0g |
4-amino-1-benzylpyrrolidin-2-one |
368429-69-0 | 75% | 5.0g |
$231.0 | 2023-02-09 | |
Enamine | EN300-58098-10.0g |
4-amino-1-benzylpyrrolidin-2-one |
368429-69-0 | 75% | 10.0g |
$397.0 | 2023-02-09 | |
TRC | A595833-50mg |
4-amino-1-benzylpyrrolidin-2-one |
368429-69-0 | 50mg |
$ 70.00 | 2022-06-08 |
4-amino-1-benzyl-pyrrolidin-2-one Related Literature
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Irene Anton-Sales,Anna Laromaine,Anna Roig Biomater. Sci., 2020,8, 2921-2930
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Andrea Causero,Holger Elsen,Gerd Ballmann,Ana Escalona,Sjoerd Harder Chem. Commun., 2017,53, 10386-10389
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Qiaoling Liu,Xiuyun Niu,Yan Zhang,Ying Zhao,Kaixin Xie,Boru Yang,Qing He,Shiyou Lv,Lin Li Nanoscale, 2020,12, 13010-13016
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Lijiao Ao,Xinjia Hu,Meng Xu,Qiqing Zhang,Liang Huang Dalton Trans., 2020,49, 4669-4674
-
Yifang Gao,Yuan Jiao,Wenjing Lu,Yang Liu,Hui Han,Xiaojuan Gong,Shaomin Shuang,Chuan Dong J. Mater. Chem. B, 2018,6, 6099-6107
Recommended suppliers
Amadis Chemical Company Limited
(CAS:368429-69-0)4-amino-1-benzyl-pyrrolidin-2-one

Purity:99%
Quantity:10g
Price ($):788.0